Cas no 2757084-46-9 ((S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2757084-46-9
• MF: C₂₆H₂₇N₂OP
• MW: 414.479147195816
• CID: 5086350
• PubChem ID: 163201304
• Update Time: 2026-03-02

(S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757084-46-9
• diphenyl-[(2S)-2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]phosphane
• F75082
• (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole

• Inchi： 1S/C26H27N2OP/c1-4-12-21(13-5-1)24-20-29-26(27-24)25-18-10-11-19-28(25)30(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-9,12-17,24-25H,10-11,18-20H2/t24-,25+/m1/s1
• InChI Key： HBWSZKUXZKWRPU-RPBOFIJWSA-N
• SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@H]1C1=N[C@@H](C2=CC=CC=C2)CO1

Computed Properties

• Exact Mass: 414.18610049g/mol
• Monoisotopic Mass: 414.18610049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.8Ų

Additional information on (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole

Introduction to (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2757084-46-9)

The compound (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole, identified by its CAS number 2757084-46-9, represents a significant advancement in the field of pharmaceutical chemistry. This chiral oxazole derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and molecular recognition. The presence of a diphenylphosphanyl group and a piperidine moiety contributes to its complex stereochemistry, which is crucial for understanding its biological activity and interaction with biological targets.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceutical agents. The stereochemical configuration of (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole is particularly noteworthy, as it is derived from the (S) enantiomer of diphenylphosphanylpiperidine. This specific stereochemistry has been shown to influence the compound's binding affinity and pharmacological properties, making it a valuable candidate for further investigation.

The oxazole ring in this compound is a well-known pharmacophore that is frequently encountered in biologically active molecules. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an excellent scaffold for designing molecules that interact with biological targets. The phenyl groups attached to the oxazole ring further enhance the compound's hydrophobicity, which can be advantageous for membrane permeability and binding affinity.

Recent studies have highlighted the importance of diphenylphosphanyl-containing compounds in medicinal chemistry. These derivatives have been explored for their potential as ligands in various biological assays, including enzyme inhibition and receptor binding studies. The diphenylphosphanyl group, in particular, is known for its ability to stabilize positive charges and participate in coordination interactions, which can be leveraged to enhance binding affinity.

The piperidine ring in (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole contributes to the compound's solubility and bioavailability. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties. The combination of a piperidine moiety with an oxazole ring creates a versatile scaffold that can be modified to explore different biological activities.

Current research in this area is focused on developing novel methodologies for the synthesis of chiral oxazole derivatives. The synthesis of (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole has been achieved through multi-step organic transformations that involve asymmetric catalysis and stereoselective reactions. These synthetic strategies are crucial for producing enantiomerically pure compounds without the need for costly chiral resolution techniques.

In vitro studies have begun to elucidate the biological activity of (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole. Preliminary results suggest that this compound exhibits promising interactions with certain enzymes and receptors, making it a potential lead compound for further drug development. The ability of this molecule to modulate biological pathways could have therapeutic implications in various diseases.

Computational studies have also played a significant role in understanding the structure-property relationships of this compound. Molecular modeling techniques have been employed to predict how (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole interacts with its biological targets at the atomic level. These insights are invaluable for guiding future synthetic modifications aimed at optimizing its pharmacological properties.

The development of new synthetic routes for chiral oxazole derivatives like (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-phenyl-4,5-dihydrooxazole is an ongoing area of research. Advances in catalytic methods and green chemistry principles are expected to further enhance the efficiency and sustainability of these synthetic processes. Such improvements will be essential for scaling up production and making these compounds more accessible for therapeutic applications.

In conclusion, (S)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yll))-4-phenyl]-dihydrooxazole (CAS No. 2757084 46 9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of structure-property relationships continues to evolve, compounds like this one are poised to play a crucial role in the discovery of new therapeutic agents.